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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylaniline

Cat. No.: B189024

An In-depth Technical Guide to 4-Bromo-2,5-dimethylaniline

This guide provides comprehensive technical information on 4-Bromo-2,5-dimethylaniline, a
key chemical intermediate in various research and development applications. It is intended for
researchers, scientists, and professionals in the fields of organic synthesis and drug
development.

Core Properties

4-Bromo-2,5-dimethylaniline is a halogenated aromatic amine utilized as a building block in
the synthesis of more complex molecules. Its chemical properties are defined by the
arrangement of the amino, bromo, and methyl functional groups on the aniline ring.

Quantitative Data Summary

The fundamental molecular properties of 4-Bromo-2,5-dimethylaniline are summarized

below.
Property Value Citations
Molecular Formula C8H10BrN [1]
Molecular Weight 200.08 g/mol [L1121[31[4115]
CAS Number 30273-40-6 [1][2]
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Synthesis Protocol

The synthesis of 4-Bromo-2,5-dimethylaniline is commonly achieved through the electrophilic
bromination of 2,5-dimethylaniline. The amino and methyl groups on the aromatic ring direct
the substitution to the para position relative to the activating amino group.[2]

Representative Experimental Protocol: Bromination of
2,5-Dimethylaniline

Objective: To synthesize 4-Bromo-2,5-dimethylaniline via electrophilic aromatic substitution.
Materials:

e 2,5-Dimethylaniline

e N-Bromosuccinimide (NBS) or molecular bromine (Brz)

o Acetic acid (or another suitable solvent)

Procedure:

Dissolve 2,5-dimethylaniline in a suitable solvent, such as acetic acid, in a reaction vessel.
e Cool the solution in an ice bath to control the reaction temperature.

o Slowly add the brominating agent (e.g., N-Bromosuccinimide) portion-wise to the stirred
solution. The activating effects of the amino and methyl groups guide the bromine to the para
position.[2]

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

e Upon completion, quench the reaction by adding a suitable reagent (e.g., sodium thiosulfate
solution if Brz is used).

» Neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution).

o Extract the product using an organic solvent.
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e Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate
it under reduced pressure to yield the crude product.

 Purify the crude 4-Bromo-2,5-dimethylaniline by recrystallization or column
chromatography to obtain the final product.

Logical Relationship Diagram

The following diagram illustrates the connection between the chemical compound and its
fundamental molecular properties.
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Logical Relationship: 4-Bromo-2,5-dimethylaniline

4-Bromo-2,5-dimethylaniline

Molecular Formula Molecular Weight

C8H10BrN 200.08 g/mol

Click to download full resolution via product page

Caption: Chemical compound and its core molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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